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Compound of Interest

Compound Name: 4-Benzoyl-4'-bromobiphenyl!

Cat. No.: B1331152

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the physicochemical properties of compounds is paramount. This guide
provides a focused examination of the molecular weight of 4-Benzoyl-4'-bromobiphenyl, a
key parameter in experimental design and analysis.

Molecular Composition and Weight

The molecular formula for 4-Benzoyl-4'-bromobiphenyl has been identified as C19H13BrO.[1]
[2] Based on this composition, the molecular weight is determined to be approximately 337.21
g/mol .[1][3] Other sources may report a slightly varied figure of 337.22 g/mol .[2] This slight
difference can be attributed to variations in the atomic weight values used for the constituent
elements.

A detailed breakdown of the elemental composition and their contribution to the overall
molecular weight is presented in the table below.
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. Atomic Mass Total Mass

Element Symbol Atomic Count
(amu) (amu)

Carbon C 19 ~12.011 ~228.209
Hydrogen H 13 ~1.008 ~13.104
Bromine Br 1 ~79.904 ~79.904
Oxygen O 1 ~15.999 ~15.999
Total ~337.216

Note: Atomic masses are based on standard IUPAC values and may vary slightly based on
iIsotopic composition.

This fundamental data serves as a critical reference point for stoichiometric calculations in
synthesis, dosage determinations in pharmacological studies, and the interpretation of various
analytical techniques such as mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1331152?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3229523.htm
https://labscoop.com/us/en/product/tci/tci/b2720-25g-4-benzoyl-4-bromobiphenyl
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3229523_EN.htm
https://www.benchchem.com/product/b1331152#what-is-the-molecular-weight-of-4-benzoyl-4-bromobiphenyl
https://www.benchchem.com/product/b1331152#what-is-the-molecular-weight-of-4-benzoyl-4-bromobiphenyl
https://www.benchchem.com/product/b1331152#what-is-the-molecular-weight-of-4-benzoyl-4-bromobiphenyl
https://www.benchchem.com/product/b1331152#what-is-the-molecular-weight-of-4-benzoyl-4-bromobiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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